Cas no 110574-55-5 (Benzenepropanoic acid, a-fluoro-b-oxo-)

• Product Name: Benzenepropanoic acid, a-fluoro-b-oxo-
• CAS No: 110574-55-5
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 128863
• PubChem ID: 13615368
• Update Time: 2025-04-18

Benzenepropanoic acid, a-fluoro-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, a-fluoro-b-oxo-
• 2-fluoro-3-oxo-3-phenylpropanoic acid
• Benzenepropanoic acid, alpha-fluoro-beta-oxo- (9CI)
• 110574-55-5
• DTXSID80545080
• Benzenepropanoic acid,alpha-fluoro-beta-oxo-(9ci)
• SCHEMBL10767862

• Inchi： 1S/C9H7FO3/c10-7(9(12)13)8(11)6-4-2-1-3-5-6/h1-5,7H,(H,12,13)
• InChI Key： CIZVWOMOQNDAHH-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 182.03791
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• LogP: 1.29200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones